Cas no 2227718-40-1 ((1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227718-40-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6046737
• PubChem ID: 165690938
• Update Time: 2023-12-28

(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
• 2227718-40-1
• EN300-1744465

• Inchi： 1S/C9H16N2O/c1-7(12)8-5-10-11(6-8)9(2,3)4/h5-7,12H,1-4H3/t7-/m0/s1
• InChI Key： SVCVTMNBXIYALM-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų